N'-(2-hydroxybenzylidene)-4-(2-oxo-1-pyrrolidinyl)benzohydrazide

• IUPAC Name: N-[(E)-(2-hydroxyphenyl)methylideneamino]-4-(2-oxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C18H17N3O3/c22-16-5-2-1-4-14(16)12-19-20-18(24)13-7-9-15(10-8-13)21-11-3-6-17(21)23/h1-2,4-5,7-10,12,22H,3,6,11H2,(H,20,24)/b19-12+
• InChI Key: YTMAPXFXQLVPDJ-XDHOZWIPSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)C(=O)NN=CC3=CC=CC=C3O
• Isomeric SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)C(=O)N/N=C/C3=CC=CC=C3O
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

N'-(2-hydroxybenzylidene)-4-(2-oxo-1-pyrrolidinyl)benzohydrazide, commonly known as HBB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. HBB belongs to the class of Schiff bases and is synthesized by the condensation reaction of 2-hydroxybenzaldehyde and 4-(2-oxo-1-pyrrolidinyl)benzohydrazide.

Mechanism of Action

The mechanism of action of HBB is attributed to its antioxidant activity. HBB can scavenge free radicals and reactive oxygen species, which are the major contributors to oxidative stress-induced damage. HBB can also inhibit lipid peroxidation, which is a key process involved in oxidative stress-induced cell damage.
Biochemical and Physiological Effects:
HBB has been shown to exhibit several biochemical and physiological effects. Studies have shown that HBB can protect cells from oxidative stress-induced damage, which is implicated in several diseases, including cancer, Alzheimer's disease, and cardiovascular disease. HBB has also been shown to exhibit anti-inflammatory activity, which can help in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of HBB is its potent antioxidant activity, which makes it a promising candidate for the development of antioxidant-based therapies. However, one of the limitations of HBB is its poor solubility in water, which can limit its bioavailability and therapeutic efficacy.

Future Directions

There are several future directions for the research on HBB. One of the significant directions is the development of novel formulations of HBB, which can improve its solubility and bioavailability. Another direction is the investigation of the potential therapeutic applications of HBB in the treatment of oxidative stress-related diseases. Further research is also needed to elucidate the mechanism of action of HBB and its potential interactions with other molecules.

Synthesis Methods

The synthesis of HBB involves the reaction between 2-hydroxybenzaldehyde and 4-(2-oxo-1-pyrrolidinyl)benzohydrazide in ethanol under reflux conditions. The reaction mixture is stirred for several hours until a solid product is obtained, which is further purified by recrystallization.

Scientific Research Applications

HBB has been extensively studied in scientific research for its potential therapeutic applications. One of the significant applications of HBB is its use as an antioxidant. Studies have shown that HBB has a potent antioxidant activity, which can protect cells from oxidative stress-induced damage.